Diclofenac Methyl Ester

Description

Diclofenac methyl ester is a hydrophobic prodrug form of diclofenac, a non-steroidal anti-inflammatory drug (NSAID) . As an NSAID, diclofenac, from which diclofenac methyl ester is derived, exhibits analgesic, anti-inflammatory, and antipyretic properties . Diclofenac and other NSAIDs are commonly used as antipyretic and analgesic pharmacological agents, also finding use in the treatment of conditions like cancer, arthritis, and neurodegenerative diseases .

The use of diclofenac and other NSAIDs can lead to the presence of these compounds in the environment . Diclofenac functions by disrupting prostaglandin synthesis through the inhibition of cyclooxygenase (COX) enzymes . Research has shown that diclofenac can interact with gastrointestinal protective-barrier phospholipids, potentially contributing to gastrointestinal toxicity . To mitigate the side effects and understand the therapeutic effects, studies at the molecular level regarding the interaction of diclofenac with plasma membranes are considered valuable .

Another related compound is spin-labeled diclofenac (diclofenac-SL), which is used in electron paramagnetic resonance (EPR) spectroscopy to study the interaction of diclofenac with cell membranes . Synthesis of spin-labeled diclofenac involves a sequence of chemical transformations, and EPR spectra indicate that diclofenac-SL integrates into the membrane, which can affect the physicochemical properties, potentially leading to side effects .

• CAS No.: 15307-78-5
• Product Name: Diclofenac Methyl Ester
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol
• IUPAC Name: methyl 2-[2-(2,6-dichloroanilino)phenyl]acetate
• Standard InChI: InChI=1S/C15H13Cl2NO2/c1-20-14(19)9-10-5-2-3-8-13(10)18-15-11(16)6-4-7-12(15)17/h2-8,18H,9H2,1H3
• Standard InChIKey: VETACGBDFVVKGZ-UHFFFAOYSA-N
• SMILES: COC(=O)CC1=CC=CC=C1NC2=C(C=CC=C2Cl)Cl
• Canonical SMILES: COC(=O)CC1=CC=CC=C1NC2=C(C=CC=C2Cl)Cl
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: Diclofenac Methyl Ester
• PubChem Compound: 519102
• Last Modified: Aug 15 2023